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Compound of Interest

Compound Name: 2,4-Furandimethanol

CAS No.: 294857-29-7

Cat. No.: B1629523 Get Quote

Document Control: Technical Safety Guide | Revision: 2026.1 | Applicability: R&D, Process

Chemistry[1]

Executive Safety Summary
2,4-Furandimethanol (and its common analog 2,5-Furandimethanol) represents a specific

class of heteroaromatic diols.[1] While less volatile than furan itself, the hydroxylated furan ring

introduces susceptibility to acid-catalyzed polymerization and oxidative degradation.[1]

Improper disposal in municipal streams can lead to persistent aquatic toxicity.

Core Directive: Treat all waste as Hazardous Chemical Waste. Under no circumstances should

this compound enter the sanitary sewer system.[2]

Physicochemical Hazard Profile (Isomer Proxy Data*)
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Property Value Critical Implication

Physical State Solid (Powder/Crystalline)
Dust generation hazard during

transfer.[1]

Melting Point ~74–77 °C
Low melting point; avoid heat

near waste containers.[1]

Flash Point ~120 °C (Closed Cup)
Combustible.[1] Segregate

from strong oxidizers.[1]

Solubility High (Polar Solvents)
High mobility in water; critical

to prevent drain release.[1]

Reactivity Acid-Sensitive

High Risk: Violent

polymerization with strong

acids.[1]

*Data based on 2,5-Furandimethanol (CAS 1883-75-6) as a structural proxy for the 2,4-isomer.

[1]

Pre-Disposal Stabilization & Segregation
Expert Insight: The primary operational risk with furan methanols is not immediate explosion,

but exothermic polymerization in the waste container if mixed with acidic waste streams.

Step 1: Chemical State Assessment
Before disposal, verify the state of the material.[3]

Pure Solid: Stable under normal conditions.[1]

Solution: If dissolved in solvents (e.g., THF, Methanol), the solvent's hazards (flammability,

peroxide formation) dictate the primary waste classification.[1]

Aged/Degraded: Darkening color indicates oxidation or polymerization.[1] Treat with

increased caution regarding shock sensitivity if crystals are present (though rare for the diol

compared to furan ethers).
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Step 2: Segregation Protocol
NEVER MIX 2,4-Furandimethanol waste with:

Strong Acids (Sulfuric, Hydrochloric): Triggers rapid, exothermic resinification.[1]

Oxidizing Agents (Peroxides, Nitrates): Risk of fire/explosion.[1][4]

Halogenated Waste: Keep separate to minimize incineration costs unless mandated by your

facility's specific waste stream codes.[1]

Disposal Workflows (Decision Matrix)
The following logic gate determines the correct disposal pathway.
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Waste Material: 2,4-Furandimethanol

Physical State?

Solid / Powder Solution / Mother Liquor

Double-bag (Polyethylene)
Label: Toxic Solid Organic

Contains Acids/Oxidizers?

Compatible Solvent?

No

Incompatible (Acidic)

Yes

Carboy: Non-Halogenated Organic
(Unless Halogen solvent used)

NEUTRALIZE first (pH 6-8)
Quench Acid

High-Temperature Incineration
(Licensed Facility)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating and treating furan-based waste streams to prevent

incompatibility reactions.

Detailed Procedures
Protocol A: Solid Waste (Pure Compound)

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or double-lined

polyethylene bags.[1]

Labeling: Affix a hazardous waste label.

Constituents: "2,4-Furandimethanol"[1][5]

Hazards: "Toxic," "Irritant."[1][5]

Storage: Store in a cool, dry Satellite Accumulation Area (SAA) until pickup.

Protocol B: Liquid Waste (Solutions)
Compatibility Check: Ensure the receiving carboy does not contain acidic residues.

Solvent Stream:

If in Methanol/Ethanol/Acetone: Dispose in "Non-Halogenated Organic Waste."

If in DCM/Chloroform: Dispose in "Halogenated Organic Waste."

Rinsing: Triple-rinse empty original containers with a compatible solvent (e.g., acetone) and

add rinsate to the liquid waste container.[1] Deface the original label before recycling the

glass/plastic bottle.

Protocol C: Spill Cleanup (Emergency)
Solid Spill: Dampen a chemically resistant pad with water (to prevent dust) or use a HEPA-

filtered vacuum.[1] Do not dry sweep (dust explosion risk).[1]

Liquid Spill: Absorb with vermiculite or spill pads.[1] Do not use paper towels if the solution is

potentially acidic or oxidizing (fire risk). Place used absorbents in a sealed bag as solid

hazardous waste.
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Regulatory & Compliance Codes
Ensure your waste manifest includes the following classifications where applicable.

Agency Code/Classification Notes

US EPA (RCRA) D001 (Ignitable)
Only if in flammable solvent

(Flash point <60°C).[1]

US EPA (RCRA) Not Listed (P/U codes)

2,4-Furandimethanol is not

specifically listed; regulate as

Characteristic Waste if it

exhibits toxicity.[1]

DOT (Transport) Not Regulated

Pure solid is generally non-

regulated.[1] Solutions follow

the solvent's classification

(e.g., UN 1993 for Flammable

Liquids).[1]

EU CLP H302, H315, H319
Harmful if swallowed; Skin/Eye

Irritant [1].[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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